
Butyl Decyl Adipate: A Technical Guide to a Non-
Phthalate Plasticizer Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl decyl adipate

Cat. No.: B12647238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and extensive data on Butyl Decyl Adipate is limited in publicly available

literature. This guide provides a comprehensive overview based on the well-documented

properties and performance of analogous adipate esters, particularly Dibutyl Adipate (DBA) and

other long-chain adipates. The principles, experimental protocols, and performance

characteristics described herein are representative of the adipate class of non-phthalate

plasticizers and serve as a robust framework for the evaluation of Butyl Decyl Adipate.

Introduction
The demand for high-performance, safe, and environmentally benign plasticizers has driven

significant research into alternatives for traditional phthalate-based compounds. Adipate esters

have emerged as a leading class of non-phthalate plasticizers, offering excellent compatibility

with a range of polymers, superior low-temperature flexibility, and a favorable toxicological

profile. Butyl Decyl Adipate, an asymmetric diester of adipic acid with butyl and decyl

alcohols, represents a strategic molecular design to balance plasticizing efficiency,

permanence, and processing characteristics. This technical guide delves into the synthesis,

properties, and evaluation of Butyl Decyl Adipate as a non-phthalate plasticizer, providing

researchers and drug development professionals with the foundational knowledge for its

application.

Synthesis of Butyl Decyl Adipate
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The synthesis of Butyl Decyl Adipate, an asymmetric adipate ester, can be achieved through

a two-step esterification of adipic acid. This method allows for controlled introduction of the

different alcohol moieties.

A general enzymatic synthesis approach, which offers high selectivity and mild reaction

conditions, is outlined below.
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Caption: Proposed enzymatic synthesis of Butyl Decyl Adipate.
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The properties of Butyl Decyl Adipate can be inferred by examining related adipate esters.

The asymmetric structure with C4 and C10 alkyl chains is expected to offer a balance of

properties between shorter-chain adipates (like DBA) and longer-chain adipates (like didecyl

adipate).

Table 1: Comparison of Physicochemical Properties of Adipate Esters

Property
Dibutyl Adipate
(DBA)

Di(2-ethylhexyl)
Adipate
(DEHA/DOA)

Butyl Decyl Adipate
(BDA) (Estimated)

CAS Number 105-99-7[1] 103-23-1 N/A

Molecular Formula C14H26O4[1] C22H42O4 C20H38O4

Molecular Weight (

g/mol )
258.36[1] 370.58 342.52

Boiling Point (°C) 300-305[1] ~214 (at 5 mmHg) ~320-340

Density (g/mL at

25°C)
0.96[1] ~0.922 ~0.94

Water Solubility
Practically insoluble

(4-6 mg/L)[1]
Insoluble Insoluble

Volatility

Low (Vapor Pressure:

0.001-0.002 mmHg at

25°C)[1]

Low Very Low

Table 2: Performance Characteristics of Adipate Plasticizers in PVC
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Performance Metric
General Adipate
Characteristics

Expected Performance of
Butyl Decyl Adipate

Plasticizing Efficiency
Good, lowers glass transition

temperature (Tg) effectively.[2]

High efficiency, comparable to

or better than DBA due to the

longer decyl chain.

Low-Temperature Flexibility
Excellent, a key advantage of

adipates.[3]

Excellent, maintaining flexibility

at low temperatures.

Migration Resistance

Moderate; higher than

phthalates of similar molecular

weight.[3]

Improved resistance compared

to DBA due to higher

molecular weight.

Volatility
Generally low, increases with

decreasing alkyl chain length.

Lower volatility than DBA,

leading to better permanence.

Compatibility with PVC
Good for alkyl chain lengths up

to C10.[3]

Expected to have good

compatibility with PVC.

Mechanism of Action as a Plasticizer
Adipate plasticizers function by embedding themselves between polymer chains, disrupting the

intermolecular forces that hold the chains together. This increases the free volume and mobility

of the polymer chains, resulting in a more flexible material with a lower glass transition

temperature (Tg).
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Caption: Mechanism of polymer plasticization by Butyl Decyl Adipate.

Experimental Protocols
The evaluation of a novel plasticizer like Butyl Decyl Adipate involves a series of standardized

tests to characterize its performance in a polymer matrix. The following are detailed

methodologies for key experiments, based on established ASTM and ISO standards.
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Synthesis of Asymmetric Adipate Ester (Butyl Decyl
Adipate)
This protocol describes a general two-step enzymatic synthesis.

Monoesterification:

In a round-bottom flask, combine adipic acid (1.0 mmol), n-butanol (1.0 mmol), and an

immobilized lipase (e.g., Novozym 435, 10-200 mg) in a suitable solvent (e.g.,

cyclohexane, 2 mL).

Place the reaction mixture in a thermostatic shaker at 45°C and 250 rpm.

Monitor the reaction progress by periodically taking small samples and analyzing for the

formation of the monoester using gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Once the desired conversion to the monoester is achieved, filter to remove the enzyme.

Diersterification:

To the filtrate containing the butyl adipate monoester, add n-decanol (1.0 mmol) and fresh

immobilized lipase.

Continue the reaction under the same conditions (45°C, 250 rpm).

Monitor the formation of Butyl Decyl Adipate by GC or HPLC.

Purification:

After the reaction is complete, filter to remove the enzyme.

Wash the enzyme with fresh solvent to recover any adsorbed product.

Combine the filtrate and washings and remove the solvent and any excess alcohol using a

rotary evaporator.

Purify the resulting Butyl Decyl Adipate using column chromatography.
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Evaluation of Plasticizer Efficiency (Based on ASTM
D2284)
This test determines the effect of the plasticizer on the mechanical properties of a polymer,

typically PVC.[4]

Sample Preparation:

Prepare several PVC formulations with varying concentrations of Butyl Decyl Adipate
(e.g., 20, 30, 40, 50 parts per hundred of resin - phr). Each formulation should also contain

a standard amount of heat stabilizer.

Mix the components thoroughly in a two-roll mill at a temperature suitable for PVC

compounding (e.g., 160-170°C) until a homogeneous sheet is formed.

Mold the sheets into standard dumbbell-shaped tensile test specimens using a

compression molder according to ASTM D638.

Conditioning:

Condition the test specimens in a controlled environment as per ASTM D618 (e.g., 23 ±

2°C and 50 ± 5% relative humidity) for at least 40 hours prior to testing.[4]

Tensile Testing:

Conduct tensile tests on the conditioned specimens using a universal testing machine at a

specified crosshead speed.

Record the tensile strength at break, elongation at break, and modulus of elasticity for

each specimen.[4]

Data Analysis:

Plot the measured tensile properties as a function of plasticizer concentration to evaluate

the efficiency of Butyl Decyl Adipate. A significant decrease in modulus and increase in

elongation with increasing concentration indicates good plasticizing efficiency.
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Determination of Plasticizer Migration (Based on ISO
177)
This method assesses the tendency of a plasticizer to migrate from a plasticized material into

an absorbent material.[1][5][6]

Apparatus and Materials:

Analytical balance (accurate to 0.001 g).

Air-circulating oven.

Test specimens: 50 mm diameter discs of the plasticized PVC.[6]

Absorbent discs: A material with an affinity for the plasticizer (e.g., standard rubber or

unplasticized polyethylene).[6]

Procedure:

Condition the test specimens and absorbent discs in a standard atmosphere.

Weigh the test specimen (m1) and a pair of absorbent discs (m2) accurately.

Create a "sandwich" by placing the test specimen between the two absorbent discs.

Place the assembly between two glass plates and apply a specified pressure (e.g., with a

5 kg weight).[6]

Heat the assembly in the oven at a specified temperature (e.g., 70°C) for a defined period

(e.g., 24 hours).

After heating, cool the assembly to room temperature and carefully separate the

components.

Re-weigh the test specimen (m3) and the pair of absorbent discs (m4).

Calculation:
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Calculate the mass loss of the test specimen: Δm_specimen = m1 - m3.

Calculate the mass gain of the absorbent discs: Δm_absorbent = m4 - m2.

The migration is reported as the mass loss of the specimen and/or the mass gain of the

absorbent discs.

Thermal Analysis (DSC and TGA)
Thermal analysis provides insights into the thermal stability of the plasticizer and its effect on

the polymer's thermal transitions.

Differential Scanning Calorimetry (DSC):

Accurately weigh a small sample (5-10 mg) of the plasticized PVC into an aluminum DSC

pan.

Place the pan in the DSC instrument.

Heat the sample at a controlled rate (e.g., 10°C/min) over a specified temperature range

(e.g., -50°C to 150°C).[7]

The glass transition temperature (Tg) is determined from the midpoint of the step change

in the heat flow curve.[8]

Thermogravimetric Analysis (TGA):

Accurately weigh a sample (10-20 mg) of Butyl Decyl Adipate into a TGA pan.

Heat the sample at a controlled rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen) to a high temperature (e.g., 600°C).

Record the mass of the sample as a function of temperature.

The onset of decomposition and the temperature of maximum weight loss provide

information on the thermal stability of the plasticizer.

Experimental and Evaluation Workflow
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The following diagram illustrates a logical workflow for the comprehensive evaluation of Butyl
Decyl Adipate as a non-phthalate plasticizer.

Start: Define Project Scope
(e.g., Butyl Decyl Adipate in PVC)

Synthesis and Purification
of Butyl Decyl Adipate

Physicochemical Characterization
(NMR, FT-IR, Purity)

Formulation of PVC Blends
(Varying Plasticizer Concentration)

Compounding and Specimen Preparation
(Milling, Molding)

Performance Testing

Mechanical Properties
(ASTM D2284)

Thermal Properties
(DSC, TGA)

Migration Resistance
(ISO 177)

Toxicological Assessment
(In vitro/In vivo assays)

Data Analysis and Comparison
(vs. Control Plasticizers)

Conclusion and Reporting
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Caption: Workflow for the evaluation of Butyl Decyl Adipate.

Toxicological Profile
While specific toxicological data for Butyl Decyl Adipate is not readily available, the safety

profile of adipate esters, in general, is well-established. Dibutyl Adipate has low acute toxicity

and is not considered a skin sensitizer. It is approved for use in cosmetic applications and in

materials that come into contact with food.[1] The metabolic pathway for adipate esters is

expected to involve hydrolysis to adipic acid and the corresponding alcohols (butanol and

decanol), which are then further metabolized. A comprehensive toxicological evaluation of

Butyl Decyl Adipate would be necessary for specific applications, particularly in the

pharmaceutical and medical device sectors.

Conclusion
Butyl Decyl Adipate holds promise as a high-performance, non-phthalate plasticizer. Its

asymmetric design suggests a favorable balance of plasticizing efficiency, low-temperature

performance, and permanence. While direct experimental data is sparse, the extensive

knowledge base on related adipate esters provides a strong foundation for its development and

application. The experimental protocols and evaluation workflow detailed in this guide offer a

comprehensive framework for researchers to systematically characterize Butyl Decyl Adipate
and unlock its potential in a variety of applications, from industrial polymers to sensitive drug

delivery systems. Further research is warranted to generate specific data for this promising

compound and validate its performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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